Cas no 1393330-63-6 (3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride)

• Product Name: 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
• CAS No: 1393330-63-6
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 4787547
• Update Time: 2025-10-18

3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
• 5-Cyclobutyl-3-(piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C11H17N3O.ClH/c1-3-8(4-1)11-13-10(14-15-11)9-5-2-6-12-7-9;/h8-9,12H,1-7H2;1H
• InChI Key： GIEOHCLBRGMWCC-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CCC2)=NC(C2CNCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Topological Polar Surface Area: 51

Additional information on 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride

Introduction to 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (CAS No. 1393330-63-6)

3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1393330-63-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural features. The molecular structure of 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride incorporates a piperidine ring linked to a 5-cyclobutyl-substituted 1,2,4-oxadiazole moiety, which contributes to its unique chemical and pharmacological properties.

The 5-cyclobutyl group in the molecule introduces steric hindrance and influences the electronic distribution of the molecule, which can be critical for its interaction with biological targets. The 1,2,4-oxadiazole ring is a well-known pharmacophore found in various bioactive molecules, exhibiting properties such as bioavailability and metabolic stability. The combination of these structural elements in 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride suggests potential applications in drug discovery and development.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including neurological disorders, infectious diseases, and cancer. The piperidine moiety is another important structural feature that is commonly found in pharmacologically active compounds. Piperidine derivatives are known for their ability to modulate neurotransmitter systems and have been explored in the development of drugs for conditions such as depression and anxiety.

One of the key aspects of 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride is its solubility and stability under various conditions. The hydrochloride salt form enhances its solubility in water-based solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for drug delivery systems where bioavailability is a critical factor.

Recent research has focused on synthesizing novel derivatives of oxadiazole and piperidine to improve their pharmacological profiles. For instance, studies have shown that modifications at the 5-cyclobutyl position can significantly alter the binding affinity and selectivity of these compounds towards specific biological targets. This has led to the development of more potent and selective drug candidates.

The synthesis of 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure products if stereochemical control is desired.

In terms of pharmacological evaluation, 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride has shown promise in preclinical studies. Its ability to interact with specific enzymes or receptors has been investigated using computational modeling and experimental assays. These studies have provided insights into its potential mechanisms of action and therapeutic applications.

The compound's structural features make it a versatile scaffold for further derivatization. By introducing additional functional groups or altering the substitution patterns on the 1,2,4-oxadiazole or piperidine rings, researchers can fine-tune its biological activity. This flexibility allows for the exploration of multiple drug targets simultaneously.

From a regulatory perspective, 3-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. This includes toxicity studies in vitro and in vivo, as well as pharmacokinetic assessments to understand how the body processes the compound.

The development pipeline for this type of compound often involves collaboration between academic researchers and pharmaceutical companies. Such partnerships facilitate the transition from laboratory discoveries to market-ready drugs. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design accelerates this process by enabling rapid identification of lead compounds.

In conclusion,3-(5-Cyclobutyl-1,2,4-o<0xE7><0xA9><0xA8><0xE7><0xA9><0x9F><0xE7><0xA9><0x8B<0x82><0x81>63<0xE2><0x82><0x8F>) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation into novel therapeutic agents.